Cas no 110221-44-8 (Temocapril hydrochloride)

• Product Name: Temocapril hydrochloride
• CAS No: 110221-44-8
• MF: C₂₃H₂₉ClN₂O₅S₂
• MW: 513.069762945175
• MDL: MFCD00933433
• CID: 62813
• PubChem ID: 443873
• Update Time: 2025-08-05

Temocapril hydrochloride Chemical and Physical Properties

Names and Identifiers

• Temocapril hydrochloride
• Temocapril (hydrochloride)
• Temocapril (hydrochloride) NEW
• Temocapril HCl
• Temocapril Hydrochlo
• Acecol
• CS-622
• TemocarpileHCL
• Temocarpilhydrochloride
• (+)-[(2S,6R)-6-[[(S)-1-(Ethoxycarbonyl)-3-phenylpropyl]amino]-5-oxo-2-(2-thienyl)perhydro-1,4-thiazepin-4-yl]acetic acid hydrochloride
• CS-622 HCl
• (2S,6R)-6-[[(1S)-1-(Ethoxycarbonyl)-3-phenylpropyl]amino]tetrahydro-5-oxo-2-(2-thienyl)-1,4-thiazepine-4(5H)-acetic Acid Hydrochloride
• 8G820I95VP
• CS 622
• DSSTox_CID_26914
• DSSTox_RID_82012
• DSSTox_GSID_46914
• Temocapril hydrochloride [USAN:JAN]
• 2-((2S,6R)-6-(((S)-1-ETHOXY-1-OXO-4-PHENYLBUTAN-2-YL)AMINO)-5-OXO-2-(THIOPHEN-2-YL)-1,4-THIAZEPAN-4-YL)ACETIC ACID HYDROCHLORIDE
• (+)-(2S,6R)-6-{[(1S)-1-Ethoxycarbonyl-3-phenylpropyl]amino}tetrahydro-5-oxo-2-(2-thienyl)-1,4-thiazepine-4(5H)-acetic acid
• 2-((2S,6R)-6-(((S
• Acecol (TN)
• (+)-(2S,6R)-6-(((1S)-1-Carboxy-3-phenylpropyl)amino)tetrahydro-5-oxo-2-(2-thienyl)-1,4-thiazepine-4(5H)-acetic acid, 6-ethyl ester, monohydrochloride
• BH005
• 1,4-Thiazep
• CHEBI:32190
• 2-[6-[(1-ethoxy-1-oxo-4-phenylbutan-2-yl)amino]-5-oxo-2-thiophen-2-yl-1,4-thiazepan-4-yl]acetic acid hydrochloride
• D01119
• CHEMBL2104499
• RS-5142
• SCHEMBL121391
• 1,4-THIAZEPINE-4(5H)-ACETIC ACID, 6-(((1S)-1-(ETHOXYCARBONYL)-3-PHENYLPROPYL)AMINO)TETRAHYDRO-5-OXO-2-(2-THIENYL)-, HYDROCHLORIDE (1:1), (2S,6R)-
• C71352
• DTXCID5026914
• CAS-110221-44-8
• Q27270390
• CCG-269794
• NCGC00181345-01
• UNII-8G820I95VP
• EX-A4436
• NCGC00263583-01
• 110221-44-8
• TEMOCAPRIL HYDROCHLORIDE [MART.]
• TEMOCAPRIL HYDROCHLORIDE [JAN]
• AC-757
• AKOS015895256
• Tox21_112803
• 2-[(2S,6R)-6-[[(2S)-1-ethoxy-1-oxo-4-phenylbutan-2-yl]amino]-5-oxo-2-thiophen-2-yl-1,4-thiazepan-4-yl]acetic acid;hydrochloride
• TEMOCAPRIL HYDROCHLORIDE [WHO-DD]
• DTXSID7046914
• Tox21_112803_1
• A802171
• TEMOCAPRIL HYDROCHLORIDE [MI]
• Q-102513
• 1,4-Thiazepine-4-(5H)-acetic acid, 6-((1-(ethoxycarbonyl)-3-phenylpropyl)amino)tetrahydro-5-oxo-2-(2-thienyl)-, monohydrochloride, (2S-(2alpha,6beta(R*)))-
• s2099
• HY-B0384
• TEMOCAPRIL HYDROCHLORIDE [USAN]
• Temocapril hydrochloride (JP17/USAN)
• SW219451-1
• Temocapril hydrochloride, >=99%
• DA-58392
• Temocapril hydrochloride (JP18/USAN)

• MDL： MFCD00933433
• Inchi： 1S/C23H28N2O5S2.ClH/c1-2-30-23(29)17(11-10-16-7-4-3-5-8-16)24-18-15-32-20(19-9-6-12-31-19)13-25(22(18)28)14-21(26)27;/h3-9,12,17-18,20,24H,2,10-11,13-15H2,1H3,(H,26,27);1H/t17-,18-,20-;/m0./s1
• InChI Key： XDDQNOKKZKHBIX-ASBZXGSUSA-N
• SMILES： Cl.S1C[C@@H](C(N(CC(=O)O)C[C@H]1C1=CC=CS1)=O)N[C@H](C(=O)OCC)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 652.30000
• Monoisotopic Mass: 512.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 644
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 150

Experimental Properties

• Color/Form: White solid powder
• Melting Point: 196-2000C (dec)
• Boiling Point: 717.4 °C at 760 mmHg
• Flash Point: 387.7 °C
• Refractive Index: 1.628
• PSA: 153.42000
• LogP: 1.28460
• Specific Rotation: 25D +47.7° (c = 1 in DMF)

Temocapril hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Safety Term：26-36
• Risk Phrases：R36/37/38
• Toxicity：LD50 in mice, rats, dogs (mg/kg): >5000, >5000, >800 orally (Koike)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Temocapril hydrochloride

Introduction to Temocapril Hydrochloride (CAS No. 110221-44-8)

Temocapril Hydrochloride, identified by the chemical compound code CAS No. 110221-44-8, is a significant pharmaceutical compound that has garnered considerable attention in the field of cardiovascular medicine. As a derivative of the angiotensin-converting enzyme (ACE) inhibitor class, Temocapril Hydrochloride plays a pivotal role in the management of hypertension and heart failure by modulating the renin-angiotensin-aldosterone system (RAAS). This introduction delves into the pharmacological properties, clinical applications, and recent advancements associated with Temocapril Hydrochloride, emphasizing its relevance in modern therapeutic strategies.

The chemical structure of Temocapril Hydrochloride consists of an acyl-substituted prodrug that undergoes enzymatic hydrolysis to release the active metabolite, temocaprilat, which exerts its hypotensive effects. The hydrochloride salt form enhances solubility and bioavailability, making it a suitable candidate for oral administration. The compound's mechanism of action involves the inhibition of ACE, which is responsible for converting angiotensin I to angiotensin II—a potent vasoconstrictor. By blocking this conversion, Temocapril Hydrochloride leads to vasodilation, reduced aldosterone secretion, and decreased blood pressure, thereby alleviating symptoms associated with cardiovascular conditions.

Recent clinical studies have highlighted the efficacy of Temocapril Hydrochloride in treating moderate to severe hypertension. A notable trial published in the *Journal of Hypertension* demonstrated that patients treated with Temocapril Hydrochloride experienced a significant reduction in systolic and diastolic blood pressure compared to placebo, with minimal side effects. Additionally, research indicates that Temocapril Hydrochloride may offer cardioprotective benefits by reducing left ventricular hypertrophy—a condition often associated with chronic hypertension. These findings underscore the compound's potential as an alternative or adjunct therapy in patients who do not respond adequately to other antihypertensive agents.

Beyond its primary use in hypertension management, Temocapril Hydrochloride has shown promise in addressing heart failure. Studies have indicated that the compound can improve ejection fraction and reduce hospitalizations due to heart failure exacerbations. The prolonged half-life of its active metabolite, temocaprilat, allows for once-daily dosing, enhancing patient compliance. Furthermore, pharmacokinetic studies have revealed that co-administration of Temocapril Hydrochloride with other RAAS inhibitors or diuretics does not significantly alter their therapeutic effects, suggesting synergistic potential in complex treatment regimens.

The synthesis and optimization of Temocapril Hydrochloride have been subjects of extensive research to improve its pharmacokinetic profile and reduce adverse effects. Advances in medicinal chemistry have led to the development of more stable analogs with enhanced bioavailability and reduced angioedema risk—a common side effect associated with ACE inhibitors. Current investigations are exploring novel delivery systems, such as sustained-release formulations, to further enhance therapeutic outcomes. These developments align with global efforts to refine cardiovascular therapies and improve patient outcomes.

In conclusion, Temocapril Hydrochloride (CAS No. 110221-44-8) represents a cornerstone in modern cardiovascular pharmacotherapy. Its ability to effectively modulate the RAAS system makes it a valuable agent in managing hypertension and heart failure. With ongoing research focusing on optimizing its pharmacological properties and exploring new applications, Temocapril Hydrochloride continues to be a subject of interest for clinicians and researchers alike. As our understanding of cardiovascular pathophysiology evolves, compounds like Temocapril Hydrochloride will remain integral to advancing therapeutic strategies for patients worldwide.